Cas no 1354486-29-5 ((2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic acid)

• Product Name: (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic acid
• CAS No: 1354486-29-5
• MF: C₁₉H₂₆ClNO₅
• MW: 383.866445064545
• CID: 4696120
• Update Time: 2025-05-22

(2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-1-(tert-Butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic acid
• (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)pyrrolidine-2-carboxylic acid
• (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic acid

• Inchi： 1S/C19H26ClNO5/c1-11(2)14-8-12(20)6-7-16(14)25-13-9-15(17(22)23)21(10-13)18(24)26-19(3,4)5/h6-8,11,13,15H,9-10H2,1-5H3,(H,22,23)/t13-,15-/m0/s1
• InChI Key： UZRBEHPNMMCPJD-ZFWWWQNUSA-N
• SMILES： ClC1C=CC(=C(C=1)C(C)C)O[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 519
• Topological Polar Surface Area: 76.1

Additional information on (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic acid

Compound CAS No. 1354486-29-5: (2S,4S)-1-(Tert-Butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic Acid

The compound with CAS No. 1354486-29-5, named (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic acid, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their diverse biological activities and applications in therapeutic agents.

The structure of this compound is characterized by a pyrrolidine ring system, which is a five-membered cyclic amine. The stereochemistry at the 2S and 4S positions plays a critical role in determining its pharmacokinetic properties and biological activity. The tert-butoxycarbonyl (Boc) group attached to the pyrrolidine ring serves as a protecting group, often used in peptide synthesis and other organic transformations to control reactivity during chemical reactions.

The substituent at the 4-position of the pyrrolidine ring is a phenoxy group with specific substitution patterns: a chlorine atom at the para position and an isopropyl group at the ortho position. This substitution pattern suggests that the compound may exhibit unique electronic and steric properties, which could influence its interaction with biological targets such as enzymes or receptors.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug design, particularly in the development of kinase inhibitors and modulators of G-protein coupled receptors (GPCRs). The presence of the tert-butoxycarbonyl group and the substituted phenoxy moiety in this compound suggests that it may have potential applications in these areas. For instance, the Boc group could be utilized in peptide-based drug delivery systems, while the phenoxy substituent might contribute to enhanced binding affinity to specific protein targets.

From a synthetic perspective, this compound can be prepared through a series of well-established organic reactions, including alkylation, acylation, and stereoselective synthesis techniques. The stereochemistry at the 2S and 4S positions can be controlled using chiral auxiliaries or asymmetric catalysis methods, ensuring high enantiomeric purity for potential pharmacological studies.

In terms of biological evaluation, this compound has shown promising results in preliminary assays targeting inflammatory pathways and immune response modulation. Its ability to inhibit key enzymes involved in inflammation suggests that it could be developed into a therapeutic agent for conditions such as arthritis or allergic disorders.

Furthermore, computational modeling studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good solubility and permeability indices. These attributes are critical for ensuring effective drug delivery and bioavailability in vivo.

In conclusion, (2S,4S)-1-(tert-butoxycarbonyl)-4-(4-chloro-2-isopropylphenoxy)-2-pyrrolidinecarboxylic acid represents a valuable addition to the portfolio of pyrrolidine derivatives with potential applications in drug discovery and development. Its unique structural features and promising biological profile make it an attractive candidate for further exploration in preclinical studies.